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Cat. No.: B1677028

Get Quote

Authoritative Application Notes and Protocols for Field Trial Implementation

Introduction
Nuarimol is a systemic fungicide renowned for its efficacy against a wide spectrum of

pathogenic fungi, most notably powdery mildew.[1][2] As a member of the pyrimidine carbinol

class of fungicides, Nuarimol acts as a sterol biosynthesis inhibitor (SBI), providing both

protective and curative action against fungal pathogens.[3] Its systemic nature allows it to be

absorbed and translocated within the plant tissues, offering protection to both treated and

newly developing foliage. This document provides detailed application notes and experimental

protocols for researchers and professionals engaged in the evaluation of Nuarimol for the

control of powdery mildew in field settings.

Application Notes
Target Diseases and Crops
Nuarimol is primarily effective against various species of powdery mildew and has been

utilized on a range of crops, including:
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Pome Fruits: Apples (against Podosphaera leucotricha)

Stone Fruits: Cherries, peaches, and plums

Grapes: (against Erysiphe necator)

Cucurbits: Cucumbers, melons, and squash

Cereals: As a foliar spray and seed treatment[2]

Ornamental Plants[1]

Resistance Management
To mitigate the risk of developing fungicide resistance, it is crucial to adhere to a resistance

management strategy. This includes rotating Nuarimol with fungicides from different chemical

classes that have different modes of action.[1] Continuous or repeated use of Nuarimol without

alternation can lead to the selection of resistant fungal strains.

Application Timing and Technique
For optimal performance, Nuarimol should be applied preventatively, before the onset of

disease, or at the very first sign of infection.[1] Thorough coverage of all plant surfaces is

essential for effective control. Application intervals will vary depending on the crop, disease

pressure, and environmental conditions. It is imperative to consult the product label for specific

recommendations on application timing and frequency.

Quantitative Data: Recommended Application Rates
While specific field trial data comparing a range of Nuarimol application rates and their

corresponding efficacies for powdery mildew control is not readily available in publicly

accessible literature, the following table provides recommended application rates as derived

from product labels and viticultural guides.
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Crop Target Pathogen

Recommended
Application Rate of
Nuarimol (120 g/L
EC Formulation)

Application
Frequency &
Remarks

Grapes
Powdery Mildew

(Erysiphe necator)

20 - 40 mL / 100 L of

water

Apply at 10-14 day

intervals, starting at

bud break. Shorter

intervals may be

necessary under high

disease pressure.

Apples

Powdery Mildew

(Podosphaera

leucotricha)

30 - 50 mL / 100 L of

water

Begin applications at

the pink bud stage

and continue at 7-10

day intervals until

terminal shoot growth

ceases.

Cucurbits

Powdery Mildew

(Sphaerotheca

fuliginea, Erysiphe

cichoracearum)

25 - 40 mL / 100 L of

water

Apply at 7-10 day

intervals upon the first

appearance of the

disease.

Note: The rates provided are for a 120 g/L Emulsifiable Concentrate (EC) formulation. Rates

may vary for other formulations. Always consult the specific product label for accurate dosage

information.

Experimental Protocols
The following is a generalized protocol for conducting a field trial to evaluate the efficacy of

Nuarimol for the control of powdery mildew. This protocol is synthesized from methodologies

reported in various fungicide efficacy trials.[2][4]

Experimental Design
Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of four replicates

per treatment.
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Plot Size: Each plot should consist of a specified number of plants (e.g., 5-10 grapevines) to

ensure adequate data collection.

Treatments:

Untreated Control (no fungicide application).

Nuarimol at varying application rates (e.g., low, medium, and high recommended rates).

A standard commercial fungicide for comparison.

Buffer Zones: Establish buffer zones between plots to minimize spray drift.

Application of Treatments
Equipment: Use a calibrated backpack sprayer or a tractor-mounted sprayer to ensure

uniform application.

Spray Volume: Adjust the spray volume to ensure thorough coverage of all plant parts. This

may range from 100 to 1000 L/ha depending on the crop and its growth stage.

Timing: The first application should be made preventatively or at the first sign of disease.

Subsequent applications should follow a predetermined schedule (e.g., every 7, 14, or 21

days).

Adjuvants: The use of a non-ionic surfactant may be considered to improve spray coverage

and adherence, as per product recommendations.

Data Collection and Assessment
Disease Incidence: Record the percentage of plants or leaves showing any symptoms of

powdery mildew.

Disease Severity: Assess the percentage of leaf or fruit area covered by powdery mildew.

This can be done using a standardized rating scale (e.g., 0-5 scale, where 0 = no disease

and 5 = >50% coverage).
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Phytotoxicity: Visually inspect plants for any signs of damage, such as leaf burn,

discoloration, or stunting, following each application.

Data Collection Intervals: Conduct assessments before the first application and at regular

intervals (e.g., 7-10 days) throughout the trial period. A final assessment should be

conducted at the end of the trial.

Statistical Analysis
Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance -

ANOVA) to determine the significance of differences between treatments.

Visualizations
Nuarimol's Mode of Action: Inhibition of Ergosterol
Biosynthesis
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Ergosterol Biosynthesis Pathway

Inhibition by Nuarimol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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